Cas no 1797280-65-9 (1'-(3-chlorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one)

• Product Name: 1'-(3-chlorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• CAS No: 1797280-65-9
• MF: C₁₉H₁₆ClNO₃
• MW: 341.788244247437
• CID: 5372992
• Update Time: 2025-05-19

1'-(3-chlorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1′-(3-Chlorobenzoyl)spiro[isobenzofuran-1(3H),4′-piperidin]-3-one
• 1'-(3-chlorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

• Inchi： 1S/C19H16ClNO3/c20-14-5-3-4-13(12-14)17(22)21-10-8-19(9-11-21)16-7-2-1-6-15(16)18(23)24-19/h1-7,12H,8-11H2
• InChI Key： ZRAKBDFVGJUBHK-UHFFFAOYSA-N
• SMILES： C12(CCN(C(=O)C3=CC=CC(Cl)=C3)CC1)C1=C(C=CC=C1)C(=O)O2

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.2±50.0 °C(Predicted)
• pka: -1.47±0.20(Predicted)

Additional information on 1'-(3-chlorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

1'-(3-Chlorobenzoyl)-3H-Spiro[2-Benzofuran-1,4'-Piperidine]-3-One: A Comprehensive Overview

The compound with CAS No. 1797280-65-9, commonly referred to as 1'-(3-chlorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spiro structure, which combines a benzofuran ring system with a piperidine moiety. The presence of the 3-chlorobenzoyl group further enhances its chemical diversity and potential applications.

Recent studies have highlighted the importance of spiro compounds like 1'-(3-chlorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one in drug discovery. Spiro compounds are known for their ability to adopt diverse conformations, which can significantly influence their biological activity. This property makes them valuable candidates for exploring new therapeutic agents. For instance, research has shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising lead for developing novel pharmaceuticals.

The synthesis of 1'-(3-chlorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzofuran ring system, followed by the introduction of the piperidine moiety and the subsequent attachment of the 3-chlorobenzoyl group. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the preparation of this compound.

In terms of applications, 1'-(3-chlorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one has shown promise in several areas. Its ability to interact with various biological targets has been explored in preclinical studies. For example, it has demonstrated moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Additionally, its potential as a scaffold for developing selective kinase inhibitors has been investigated.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its spiro structure can be exploited to design new materials with tailored electronic properties. Recent research has focused on incorporating this compound into polymer frameworks to enhance their thermal stability and mechanical strength.

From a pharmacokinetic perspective, 1'-(3-chlorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one exhibits favorable absorption profiles in preclinical models. Its lipophilic nature facilitates its passage through biological membranes, which is advantageous for drug delivery. However, further studies are required to fully understand its bioavailability and metabolism in humans.

Despite its potential, the development of 1'-(3-chlorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one into a clinical candidate faces several challenges. These include optimizing its selectivity profile to minimize off-target effects and improving its solubility for better formulation compatibility. Ongoing research is addressing these issues through iterative medicinal chemistry approaches.

In conclusion, 1'-(3-chlorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one represents a compelling example of how structural complexity can be harnessed to create molecules with diverse functional properties. With continued advancements in synthetic methodology and biological evaluation techniques, this compound holds significant potential for contributing to both academic research and industrial applications.